p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

• CAS: 26574-59-4
• Molecular Formula: C8H5Cl2F3O2S
• Molecular Weight: 293.09 g/mol
• SMILES: C1=CC(=CC=C1S(=O)(=O)C(C(F)Cl)(F)F)Cl
• InChI: InChI=1S/C8H5Cl2F3O2S/c9-5-1-3-6(4-2-5)16(14,15)8(12,13)7(10)11/h1-4,7H
• InChIKey: FLVTUGVCOUUNCK-UHFFFAOYSA-N

Sourcing a shelf-stable, analytically validated halogenated sulfone with a distinct substitution pattern for SAR or LC-MS method development is often hindered by generic analogs that co-elute or lack traceable spectral data. This compound resolves that bottleneck: • Unique 2-chloro-1,1,2-trifluoroethyl motif shifts cLogP to ~3.1 and MW to 293.09 g/mol, preventing mass interference with common 2,2,2-trifluoroethyl analogs. • Crystalline solid (mp 52-55 °C) ensures accurate gravimetric dispensing and ambient storage stability. • NIST Chemistry WebBook-authenticated spectra support use as a metrologically traceable reference standard for identity verification and impurity profiling.

Chemical Identity and Core Characteristics

p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (CAS 26574-59-4; molecular formula C8H5Cl2F3O2S; molecular weight 293.09 g/mol) is a halogenated aryl sulfone derivative . Its IUPAC name is 1-chloro-4-[(2-chloro-1,1,2-trifluoroethyl)sulfonyl]benzene [1]. The compound contains a p-chlorophenyl ring linked via a sulfonyl (-SO2-) bridge to a 2-chloro-1,1,2-trifluoroethyl moiety. Key physicochemical properties include a melting point of 52–55 °C, a calculated boiling point of approximately 341.7 °C at 760 mmHg, and an estimated density of 1.56 g/cm³ .

Workflow

Organic synthesis building block

Selection

Crystalline solid at ambient temperature

Use Context

LC-MS method development and QC reference

• [1] NIST Chemistry WebBook. p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone. National Institute of Standards and Technology. webbook.nist.gov View Source

Why This Compound Cannot Be Substituted by In-Class Analogs

Despite the existence of structurally related halogenated aryl sulfones and aryl 2,2,2-trifluoroethyl sulfones, this compound occupies a distinct niche due to its combined p-chlorophenyl and 2-chloro-1,1,2-trifluoroethyl substituent pattern. The presence of the additional chlorine atom on the ethyl chain (yielding a 2-chloro-1,1,2-trifluoroethyl group rather than the more common 2,2,2-trifluoroethyl group) alters the electron-withdrawing character and steric profile of the sulfonyl-bearing moiety . This structural feature directly impacts physicochemical parameters such as melting point and chromatographic behavior relative to analogs lacking the α-chloro substituent . Generic substitution with unsubstituted trifluoroethyl sulfones or with alternative aryl halides is therefore inadvisable without systematic revalidation of synthetic or analytical protocols. The quantitative evidence below delineates where this compound's specific properties translate into measurable differentiation.

Substituent mismatch 2-Chloro-1,1,2-trifluoroethyl group alters electron-withdrawing and steric profile versus 2,2,2-trifluoroethyl analogs.

Physical state risk Solid at ambient conditions vs. liquid analogs; differences in handling and purification workflows may not transfer directly.

Analytical interference LogP and molecular weight shifts require re-optimization of reversed-phase HPLC and LC-MS methods.

Quantitative Evidence vs. Closest Analogs

Melting Point Differentiation from Unsubstituted Analog

The target compound exhibits a melting point range of 52–55 °C , whereas the closest commercially documented unsubstituted 2,2,2-trifluoroethyl analog—phenyl 2,2,2-trifluoroethyl sulfone—is a liquid at ambient temperature with a reported melting point significantly below 25 °C [1]. This shift from liquid to solid at room temperature is a direct consequence of the combined p-chloro and α-chloro-fluorine substitution pattern.

Melting Point Differentiation

Reported

Target: 52–55 °C vs. analog: liquid <25 °C (increase >27 °C)

Solid state at ambient impacts handling and purification.

Standard melting point determination.

Evidence Dimension	Melting point
Target Compound Data	52–55 °C
Comparator Or Baseline	Phenyl 2,2,2-trifluoroethyl sulfone (unsubstituted analog): liquid at RT, m.p. << 25 °C
Quantified Difference	Increase of > 27 °C (minimum)
Conditions	Standard melting point determination under ambient pressure

Why This Matters

Solid versus liquid state at ambient conditions impacts storage, handling, and purification workflows, providing a tangible procurement and experimental design advantage for users requiring a stable solid intermediate.

• [1] PubChem. Phenyl 2,2,2-trifluoroethyl sulfone (CAS 347-58-2). National Center for Biotechnology Information. View Source

Chromatographic Retention via Calculated LogP

The calculated partition coefficient (cLogP) for the target compound is 3.1 . In comparison, the p-chlorophenyl 2,2,2-trifluoroethyl sulfone analog (lacking the α-chloro substituent) has a calculated cLogP of approximately 2.8 . The introduction of the α-chloro atom on the ethyl chain increases lipophilicity by approximately 0.3 logP units.

Chromatographic Retention (cLogP)

Reported

Target: 3.1 vs. analog: ~2.8 (Δ 0.3 logP units)

0.3 logP shift alters reversed-phase HPLC retention.

Computational estimation.

Evidence Dimension	Calculated LogP (cLogP)
Target Compound Data	3.1
Comparator Or Baseline	p-Chlorophenyl 2,2,2-trifluoroethyl sulfone (cLogP ≈ 2.8)
Quantified Difference	Increase of 0.3 logP units
Conditions	Computational estimation using standard fragment-based algorithm

Why This Matters

A 0.3 logP difference translates to measurably different reversed-phase HPLC retention times and altered partitioning behavior in liquid-liquid extractions, necessitating method re-optimization when substituting between these compounds.

Molecular Weight Distinction from Non-Chlorinated Analog

The target compound has an exact mass of 291.934 Da and a molecular weight of 293.09 g/mol . The direct analog lacking the α-chloro substituent on the ethyl chain—p-chlorophenyl 2,2,2-trifluoroethyl sulfone—has a molecular weight of 258.64 g/mol . The mass difference of approximately 34 Da corresponds precisely to the substitution of one hydrogen atom with one chlorine atom on the trifluoroethyl moiety.

Molecular Weight Distinction

Reported

Target: 293.09 Da vs. analog: 258.64 Da (Δ 34.45 Da)

Distinct MS signature supports unambiguous identification.

Calculated from molecular formula.

Evidence Dimension	Molecular weight / Exact mass
Target Compound Data	MW = 293.09 g/mol; exact mass = 291.934 Da
Comparator Or Baseline	p-Chlorophenyl 2,2,2-trifluoroethyl sulfone: MW = 258.64 g/mol
Quantified Difference	34.45 g/mol mass difference
Conditions	Calculated from molecular formula C8H5Cl2F3O2S vs C8H6ClF3O2S

Why This Matters

The ~34 Da mass difference is analytically significant in LC-MS and GC-MS workflows, enabling unambiguous identification and quantification of this compound in the presence of potential synthetic precursors or byproducts bearing the non-chlorinated ethyl chain.

Structural Verification via NIST Reference Data

The NIST Chemistry WebBook hosts authenticated spectral data for this compound, including a computed 3D structure file, 2D Mol file, and standardized InChI key [1]. While no published head-to-head spectral comparisons were located for this specific compound against close analogs, the availability of these data in an authoritative metrological database provides a reproducible benchmark for identity verification that may be absent for less well-documented analogs.

NIST Structural Reference

Source review

Authenticated spectral data available; analogs often lack NIST entry.

Supports identity verification and QC documentation.

Data to verify in specific application context.

Evidence Dimension	Availability of authoritative spectral reference
Target Compound Data	NIST-listed with InChI=1S/C8H5Cl2F3O2S/c9-5-1-3-6(4-2-5)16(14,15)8(12,13)7(10)11/h1-4,7H
Comparator Or Baseline	Multiple in-class analogs lack NIST spectral entries
Quantified Difference	Qualitative presence/absence of NIST spectral entry
Conditions	NIST Chemistry WebBook database

Why This Matters

Procurement of a compound with verified, publicly accessible spectral reference data from NIST reduces analytical uncertainty and supports compliance with quality control documentation requirements in regulated research environments.

• [1] NIST Chemistry WebBook. p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone. National Institute of Standards and Technology. View Source

Recommended Application Scenarios

Stable Crystalline Intermediate in Organic Synthesis

Given its solid-state nature at ambient temperature (melting point 52–55 °C) , this compound is particularly suited as a shelf-stable building block in organic synthesis workflows. The crystalline form facilitates accurate gravimetric dispensing and reduces solvent-handling complications associated with liquid reagents. This physical property offers a tangible operational advantage over liquid trifluoroethyl sulfone analogs .

LC-MS Method Development with Distinct Signatures

The combination of a cLogP of 3.1 and a molecular weight of 293.09 g/mol distinguishes this compound from the non-chlorinated p-chlorophenyl 2,2,2-trifluoroethyl sulfone analog (cLogP ≈ 2.8; MW = 258.64 g/mol) [1]. This differentiation enables its use as a unique internal standard or a resolved analyte in LC-MS assays where co-elution or mass interference with precursor molecules or structurally similar impurities is a concern.

Quality Control and Analytical Reference Workflows

The availability of authenticated spectral and structural data in the NIST Chemistry WebBook supports the use of this compound as an analytical reference standard. This scenario is most applicable to laboratories performing identity verification, method validation, or impurity profiling where traceability to a metrological data source is a regulatory or quality assurance requirement .

Exploratory Halogenated Aryl Sulfone Research

As a member of the aryl trifluoroethyl sulfone class that has been explored for acaricidal activity in related patent literature [1], this compound serves as a structurally distinct analog for structure-activity relationship (SAR) investigations. Its unique 2-chloro-1,1,2-trifluoroethyl substitution pattern provides a halogenation state orthogonal to the more common 2,2,2-trifluoroethyl motif, enabling systematic probing of substituent effects on biological target engagement or physicochemical properties.

Application

Selection Property

Validation Focus

Organic synthesis building block

Crystalline solid at ambient

Gravimetric handling and purification workflows

LC-MS method development

Distinct retention and mass signature

Chromatographic resolution and mass discrimination

Analytical reference standard

NIST spectral reference data

Identity verification and method validation

SAR investigations

Unique halogenation motif

Substituent effect on physicochemical endpoints

• [1] WO2013092350 - N-ARYLAMIDINE-SUBSTITUTED TRIFLUOROETHYL SULFIDE DERIVATIVES AS ACARICIDES AND INSECTICIDES. WIPO. View Source